Cas no 1804706-98-6 (2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride
• CAS No: 1804706-98-6
• MF: C₆H₃ClF₃NO₂S
• MW: 245.606729745865
• CID: 4922288
• Update Time: 2025-11-06

2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride

• Inchi： 1S/C6H3ClF3NO2S/c7-14(12,13)5-2-3(8)1-4(11-5)6(9)10/h1-2,6H
• InChI Key： YCFFRJXIZBUGOK-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C(F)F)N=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 2
• Topological Polar Surface Area: 55.4

Additional information on 2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride

2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride (CAS No. 1804706-98-6): A Comprehensive Overview

2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride (CAS No. 1804706-98-6) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and agrochemical research. This fluorinated pyridine derivative serves as a critical building block in the synthesis of various bioactive molecules, making it a valuable asset for researchers and industries alike.

The compound's molecular structure features a difluoromethyl group and a fluorine atom strategically positioned on the pyridine ring, which enhances its reactivity and stability. The presence of the sulfonyl chloride moiety further amplifies its utility as a key intermediate in nucleophilic substitution reactions. These attributes make 2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride particularly useful in the development of novel drug candidates and agrochemicals.

In the pharmaceutical sector, this compound is frequently employed in the synthesis of small-molecule inhibitors and enzyme modulators. Researchers are particularly interested in its potential applications in targeting kinase pathways and metabolic enzymes, which are hot topics in current drug discovery programs. The compound's ability to introduce fluorinated groups into molecules is also highly valued, as fluorination often improves the bioavailability and metabolic stability of drug candidates.

Beyond pharmaceuticals, 2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride finds applications in the agrochemical industry. Its structural features make it an excellent precursor for the development of crop protection agents and pesticides. The incorporation of fluorine atoms into agrochemicals is a growing trend, as it can enhance the efficacy and environmental profile of these products.

The synthesis of 2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride typically involves multi-step processes, including fluorination and sulfonylation reactions. Advanced techniques such as continuous flow chemistry and catalyzed reactions are increasingly being explored to improve the efficiency and scalability of its production. These innovations align with the broader industry shift toward green chemistry and sustainable manufacturing practices.

Market demand for fluorinated pyridine derivatives like this compound has been steadily rising, driven by the expanding pharmaceutical and agrochemical sectors. Analysts predict continued growth, particularly in regions with strong R&D capabilities, such as North America, Europe, and Asia-Pacific. The compound's unique properties position it as a key player in the development of next-generation therapeutics and agrochemicals.

For researchers working with 2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride, proper handling and storage are essential to maintain its stability and reactivity. The compound should be stored under inert conditions and protected from moisture to prevent degradation. These precautions ensure consistent performance in synthetic applications.

Looking ahead, the future of 2-(Difluoromethyl)-4-fluoropyridine-6-sulfonyl chloride appears promising. As the scientific community continues to explore the potential of fluorinated compounds, this versatile intermediate is likely to play an increasingly important role in drug discovery and agricultural science. Its unique combination of structural features and reactivity makes it a valuable tool for addressing some of the most pressing challenges in these fields.